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Compound of Interest

Compound Name: 4-Bromo-4'-fluorobiphenyl!

Cat. No.: B050986

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 4-Bromo-4'-fluorobiphenyl, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical and Physical Properties

4-Bromo-4'-fluorobiphenyl is a halogenated aromatic hydrocarbon.[1] It presents as a white
or off-white crystalline powder.[2][3][4] The compound is notable for its application as a reagent
in the synthesis of more complex molecules.[2]

Quantitative data regarding the physicochemical properties of 4-Bromo-4'-fluorobiphenyl are
summarized in the table below for ease of reference and comparison.
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Property Value Source
Molecular Formula C12HsBrF 516171181
Molecular Weight 251.09 g/mol [6]
CAS Number 398-21-0 [6][8]
Melting Point 92.5-97.5°C [2][5]
Boiling Point 307.6 °C at 760 mmHg [4]
Density 1.165 - 1.64 g/cm?3 [4115119]
Appearance White crystalline powder [2][4]
IUPAC Name 1-bromo-4-(4- [4][6]
fluorophenyl)benzene
InChi Key XFGPSHWWPIFPNL- 6]

UHFFFAOYSA-N

Crystal Structure

Monoclinic, P21/c

[2][°]

Synthesis and Experimental Protocols

A common synthetic route for halogenated biphenyls involves coupling reactions. For instance,

a related compound, 4-bromo-2-fluorobiphenyl, is synthesized using o-fluoroaniline as a

starting material, which undergoes bromination followed by a diazotization and catalytic

biphenyl reaction.[10] While the specific patent refers to a different isomer, the general

principles of synthesis are applicable.

A general workflow for the synthesis and purification of a compound like 4-Bromo-4'-

fluorobiphenyl is outlined below. This typically involves the reaction of starting materials,

followed by workup procedures to isolate and purify the final product.
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A general workflow for the synthesis and purification of 4-Bromo-4'-fluorobiphenyl.
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Spectroscopic Analysis

Characterization of 4-Bromo-4'-fluorobiphenyl is typically performed using standard analytical
techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
molecular structure.

o Infrared (IR) Spectroscopy: Used to identify the functional groups present in the molecule.
The NIST Chemistry WebBook contains IR spectral data for this compound.[8] PubChem
also lists the availability of FTIR spectra.[6]

e Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern of the
molecule.

Applications in Drug Development

4-Bromo-4'-fluorobiphenyl serves as a key reagent in the synthesis of various compounds.
Notably, it is used in the preparation of 5-hydroxypyrimidine-4-carboxamide compounds, which
are known to promote the production of erythropoietin (EPO).[2] EPO is a critical hormone that
stimulates the production of red blood cells.

The logical relationship illustrating the role of 4-Bromo-4'-fluorobiphenyl as a precursor in the
development of potential therapeutic agents is shown below.
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Role of 4-Bromo-4'-fluorobiphenyl in synthesizing EPO production promoters.

Safety and Handling

4-Bromo-4'-fluorobiphenyl is classified as harmful if swallowed and causes serious eye
damage.[6][7] It is also very toxic to aquatic life with long-lasting effects.[5][7]

GHS Hazard Statements:

e H302: Harmful if swallowed[6][7]

o H318: Causes serious eye damage[6][7]

e H410: Very toxic to aquatic life with long lasting effects[7]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[7]

e P270: Do not eat, drink or smoke when using this product.[7]
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e P273: Avoid release to the environment.[7]
e P280: Wear protective gloves/eye protection/face protection.[7]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[7]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

e P391: Collect spillage.[7]

It is recommended to handle this chemical in a well-ventilated area, wearing appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a dust mask.[11]
The compound is a combustible solid. Containers may explode when heated, and vapors can
form explosive mixtures with air.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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